Cas no 2149589-88-6 (2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone)

• Product Name: 2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone
• CAS No: 2149589-88-6
• MF: C₉H₂F₈O
• MW: 278.09881067276
• CID: 5164310
• Update Time: 2025-08-04

2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H2F8O/c10-4-2-1-3(8(12,13)14)6(11)5(4)7(18)9(15,16)17/h1-2H
• InChI Key： FLXLNFWQAHCKCZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=CC(C(F)(F)F)=C1F)C(F)(F)F

Additional information on 2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone

Professional Introduction to 2,2,2,2',6'-Pentafluoro-3'-(trifluoromethyl)acetophenone (CAS No. 2149589-88-6)

2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone

Introduction:

The compound 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone, identified by its CAS number 2149589-88-6, represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This organofluorine derivative has garnered considerable attention due to its unique structural features and versatile applications in synthetic chemistry and drug development. The presence of multiple fluorine atoms and a trifluoromethyl group imparts distinct electronic and steric properties, making it a valuable building block for a variety of high-performance materials and bioactive molecules.

Structural and Chemical Properties:

The molecular structure of 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone consists of a benzene ring substituted with a pentafluoro group at the 2, 2', 6' positions and a trifluoromethyl group at the 3' position. This arrangement results in a highly electron-withdrawing effect, which influences the reactivity and stability of the compound. The strong electronegativity of fluorine atoms enhances the compound's polarity and solubility in polar organic solvents, facilitating its use in various chemical reactions.

The trifluoromethyl group further contributes to the compound's unique properties by introducing additional steric hindrance and electronic effects. This moiety is known to improve metabolic stability in pharmaceuticals by resisting oxidative degradation. The combination of these features makes 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone an excellent candidate for synthesizing complex molecules with enhanced performance characteristics.

Applications in Pharmaceutical Research:

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical research due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into drug molecules can lead to improved bioavailability, prolonged half-life, and enhanced binding affinity to biological targets. 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone has been utilized as a key intermediate in the synthesis of various pharmacologically active agents.

One notable application is in the development of antiviral and anticancer drugs. The electron-withdrawing nature of the fluorine substituents can modulate the reactivity of heterocyclic compounds, leading to more effective drug candidates. For instance, researchers have employed this compound to synthesize novel fluoroquinolones with improved antibacterial activity. Additionally, its incorporation into kinase inhibitors has shown promise in targeting specific cancer pathways.

Synthetic Chemistry and Methodology:

The synthesis of 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone involves multi-step organic transformations that highlight the challenges and opportunities in fluorinated chemistry. Traditional methods often require careful control of reaction conditions to prevent unwanted side products. Recent advancements in catalytic systems have enabled more efficient and selective routes to fluorinated intermediates.

A particularly innovative approach involves the use of palladium-catalyzed cross-coupling reactions to introduce fluorine atoms at specific positions on the aromatic ring. These methods have significantly improved yields and purity levels while reducing the environmental impact associated with traditional fluorination techniques. Such innovations are crucial for scaling up production and meeting the increasing demand for fluorinated compounds in pharmaceuticals.

Industrial Significance and Future Prospects:

The industrial significance of 2,2,2,2',6'-Pentafluoro-3'(trifluoromethyl)acetophenone extends beyond academic research into practical applications across multiple industries. Its use as an intermediate in agrochemicals has shown promising results in developing pesticides with enhanced efficacy and environmental compatibility.

In materials science, this compound has been explored for its potential as a monomer or precursor in polymer synthesis. The unique electronic properties imparted by fluorine atoms can lead to materials with improved thermal stability and chemical resistance. Such developments are particularly relevant for high-performance coatings and electronic devices.

Future research directions may focus on expanding the synthetic toolkit for fluorinated compounds to include more sustainable methodologies. Additionally, exploring new applications in energy storage and catalysis could unlock further potential for this versatile chemical building block.